Cas no 78650-10-9 (4-(1H-indol-3-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine)

• Product Name: 4-(1H-indol-3-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• CAS No: 78650-10-9
• MF: C₁₇H₁₄N₆
• MW: 302.333261966705
• CID: 3110602
• PubChem ID: 4874723
• Update Time: 2025-04-21

4-(1H-indol-3-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-3-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-(1H-indol-3-yl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS002819057
• AKOS001284091
• AKOS016158136
• 4-(1H-INDOL-3-YL)-3,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 1,4-Dihydro-4-(1H-indol-3-yl)-1,3,5-triazino[1,2-a]benzimidazol-2-amine
• LOLKXGYKPBOFBT-UHFFFAOYSA-N
• [1,3,5]Triazino[1,2-a][1,3]benzimidazol-2-amine, 1,4-dihydro-4-(1H-indol-3-yl)-
• NCGC00308217-01
• AKOS016889873
• AB01114710-02
• STK662119
• 1,4-Dihydro-4-(1H-indol-3-yl)-1,3,5-triazino(1,2-a)benzimidazol-2-amine
• Z98329349
• STK250209
• DTXSID801151527
• 78650-10-9

• Inchi： 1S/C17H14N6/c18-16-21-15(11-9-19-12-6-2-1-5-10(11)12)23-14-8-4-3-7-13(14)20-17(23)22-16/h1-9,15,19H,(H3,18,20,21,22)
• InChI Key： LOLKXGYKPBOFBT-UHFFFAOYSA-N
• SMILES： N12C(=NC3C=CC=CC1=3)NC(N)=NC2C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 302.12799447Da
• Monoisotopic Mass: 302.12799447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84Ų